PROTAC BET Degrader-12

• Molecular Formula: C48H47ClN8O4S
• Molecular Weight: 867.5 g/mol
• InChI: InChI=1S/C48H47ClN8O4S/c1-30-31(2)62-48-44(30)45(36-16-18-39(49)19-17-36)54-41(46-56-55-32(3)57(46)48)26-42(58)51-22-8-4-5-9-23-52-43(59)29-61-40-20-13-33(14-21-40)28-53-47(60)38(27-50)25-34-12-15-35-10-6-7-11-37(35)24-34/h6-7,10-21,24-25,41H,4-5,8-9,22-23,26,28-29H2,1-3H3,(H,51,58)(H,52,59)(H,53,60)
• InChIKey: SMTIDKSLOGSVOF-UHFFFAOYSA-N

Validating DCAF11-dependent pharmacology requires tool compounds with defined E3 ligase engagement, not interchangeable VHL or cereblon degraders. PROTAC BET Degrader-12 (Compound 8b) is the only commercially available covalent DCAF11-recruiting BET degrader. - DC50 (KBM7 viability): 305.2 nM - Selectivity: Degrades BRD3/BRD4; spares BRD2 - Mechanism: Covalent cyanoacrylamide warhead targets DCAF11 - Application: CRISPR rescue experiments, resistance screens, medicinal chemistry optimization

PROTAC BET Degrader-12 Product Overview

PROTAC BET Degrader-12 (Compound 8b) is a proteolysis-targeting chimera (PROTAC) that degrades bromodomain and extra-terminal domain (BET) proteins BRD3 and BRD4 in a DCAF11-dependent manner [1]. Unlike VHL- or cereblon-recruiting BET degraders, this compound features a cyanoacrylamide covalent warhead that engages the E3 ligase DCAF11, as reported in the primary literature [2]. The DC50 for inhibition of KBM7 cell viability is 305.2 nM, providing a quantitative benchmark for researchers selecting a DCAF11-dependent tool compound [1].

1 Covalent DCAF11-dependent BET degrader probe

2 BRD3/BRD4-selective, BRD2-sparing degradation profile

3 Cyanoacrylamide warhead for covalent PROTAC studies

• [1] Tin G, Cigler M, Hinterndorfer M, Dong KD, Imrichova H, Gygi SP, Winter GE. Discovery of a DCAF11-dependent cyanoacrylamide-containing covalent degrader of BET-proteins. Bioorganic & Medicinal Chemistry Letters. 2024 Jul 15;107:129779. View Source
• [2] Tin G, Cigler M, Hinterndorfer M, Dong KD, Imrichova H, Gygi SP, Winter GE. Discovery of a DCAF11-dependent cyanoacrylamide-containing covalent degrader of BET-proteins. Bioorganic & Medicinal Chemistry Letters. 2024 Jul 15;107:129779. Highlights. View Source

PROTAC BET Degrader-12: Why Substitution Fails

The E3 ligase hijacked defines the ternary complex geometry, ubiquitination efficiency, and cellular degradation selectivity of a PROTAC [1]. PROTAC BET Degrader-12 engages DCAF11 via a covalent cyanoacrylamide warhead, a mechanism absent in VHL-dependent degraders such as MZ1 and ARV-771, or cereblon-dependent degraders such as dBET6 [2]. Consequently, the degradation kinetics, substrate selectivity (BRD3/BRD4 over BRD2), and resistance profiles are mechanistically distinct and not interchangeable with non-covalent or alternative E3-ligase-recruiting PROTACs [3]. Substituting a VHL- or cereblon-based BET degrader for PROTAC BET Degrader-12 in experiments probing DCAF11 biology or covalent degradation pharmacology will yield different, non-comparable results.

VHL-recruiting ARV-771 / MZ1 Non-covalent E3 ligase engagement may not replicate DCAF11-dependent degradation or covalent pharmacology

Cereblon-recruiting dBET6 Distinct ternary complex geometry and substrate selectivity can shift BRD-family degradation profile

Pan-BET degrader ARV-771 / dBET6 BRD2 co-degradation may confound BRD2-specific phenotype interpretation

• [1] Tin G, Cigler M, Hinterndorfer M, Dong KD, Imrichova H, Gygi SP, Winter GE. Discovery of a DCAF11-dependent cyanoacrylamide-containing covalent degrader of BET-proteins. Bioorganic & Medicinal Chemistry Letters. 2024 Jul 15;107:129779. View Source
• [2] Tin G, Cigler M, Hinterndorfer M, Dong KD, Imrichova H, Gygi SP, Winter GE. Discovery of a DCAF11-dependent cyanoacrylamide-containing covalent degrader of BET-proteins. Bioorganic & Medicinal Chemistry Letters. 2024 Jul 15;107:129779. Graphical Abstract. View Source
• [3] GlpBio. PROTAC BET Degrader-12 (GC73819) Product Page. References section. View Source

PROTAC BET Degrader-12 Comparative Evidence

Covalent DCAF11 Engagement Mechanism

PROTAC BET Degrader-12 is the first reported covalent BET PROTAC that degrades BRD3 and BRD4 through DCAF11-dependent ubiquitination [1]. The cyanoacrylamide warhead covalently engages DCAF11, confirmed by time-resolved FACS-based CRISPR screening that identified DCAF11 as the responsible E3 ligase; a DCAF11 triple Cys-to-Ala mutant (C443, C460, C485) rescued the knockout phenotype, confirming the covalent engagement mechanism [1][2]. In contrast, ARV-771 and MZ1 recruit the VHL E3 ligase through non-covalent ligand-protein interactions, while dBET6 recruits cereblon . This mechanistic difference means PROTAC BET Degrader-12 operates via a distinct ubiquitination machinery with potentially different degradation kinetics, substrate selectivity, and resistance profiles.

Covalent DCAF11 Engagement

Reported

Covalent cyanoacrylamide-DCAF11 confirmed by CRISPR screen and Cys-mutant rescue

Distinct E3 ligase machinery vs VHL/cereblon non-covalent recruiters

Mechanism context may differ; refer to original study conditions

Evidence Dimension	E3 ligase recruitment mechanism and covalent engagement
Target Compound Data	DCAF11-dependent; covalent cyanoacrylamide warhead; confirmed by CRISPR screen and Cys-mutant rescue [1][2]
Comparator Or Baseline	ARV-771/MZ1: VHL-dependent (non-covalent); dBET6: cereblon-dependent (non-covalent)
Quantified Difference	Qualitative mechanistic difference; distinct E3 ligase and covalent vs. non-covalent engagement
Conditions	Biochemical and cellular target engagement assays as described in Tin et al. 2024

Why This Matters

For laboratories studying DCAF11 biology or developing covalent degradation strategies, PROTAC BET Degrader-12 is the only commercially available tool compound with this precise mechanism; VHL- or cereblon-based BET degraders cannot interrogate the same biology.

• [1] Tin G, Cigler M, Hinterndorfer M, Dong KD, Imrichova H, Gygi SP, Winter GE. Discovery of a DCAF11-dependent cyanoacrylamide-containing covalent degrader of BET-proteins. Bioorganic & Medicinal Chemistry Letters. 2024 Jul 15;107:129779. View Source
• [2] Tin G, Cigler M, Hinterndorfer M, Dong KD, Imrichova H, Gygi SP, Winter GE. Discovery of a DCAF11-dependent cyanoacrylamide-containing covalent degrader of BET-proteins. Bioorganic & Medicinal Chemistry Letters. 2024 Jul 15;107:129779. Highlights. View Source

Selective BRD3/BRD4 Degradation (BRD2-Sparing)

PROTAC BET Degrader-12 induces degradation of BRD3 and BRD4 in a DCAF11-dependent manner, without reported degradation of BRD2 [1]. This selectivity profile differs from: (1) ARV-771, which is a pan-BET degrader that potently degrades BRD2, BRD3, and BRD4 with DC50 values below 5 nM in 22Rv1 cells ; (2) dBET6, which degrades BRD2, BRD3, and BRD4 broadly [2]; and (3) MZ1, which preferentially degrades BRD4 over BRD2 and BRD3, with BRD4 DC50 values of 8 nM in H661 and 23 nM in H838 cells . The BRD2-sparing property of PROTAC BET Degrader-12 offers a unique pharmacological profile for experiments requiring selective ablation of BRD3/BRD4 while maintaining BRD2 function.

BRD3/4-Selective Degradation

Cross-study comparable

Degrades BRD3 and BRD4; BRD2 degradation not reported

Supports BRD2-sparing BET pathway studies

Direct BRD2 quantification not independently validated

Evidence Dimension	BET family member degradation selectivity
Target Compound Data	Degrades BRD3 and BRD4; BRD2 degradation not reported [1][2]
Comparator Or Baseline	ARV-771: pan-BET (BRD2/3/4 DC50 <5 nM); dBET6: pan-BET; MZ1: BRD4-selective (DC50 8–23 nM)
Quantified Difference	Qualitative selectivity difference: BRD2 spared vs. pan-degradation or BRD4-preferential
Conditions	Protein degradation assessed in cellular assays as described in respective publications

Why This Matters

Researchers studying BRD2-specific functions or seeking to avoid BRD2-related phenotypes should select PROTAC BET Degrader-12 over pan-BET degraders to reduce confounding effects from BRD2 depletion.

• [1] Tin G, Cigler M, Hinterndorfer M, Dong KD, Imrichova H, Gygi SP, Winter GE. Discovery of a DCAF11-dependent cyanoacrylamide-containing covalent degrader of BET-proteins. Bioorganic & Medicinal Chemistry Letters. 2024 Jul 15;107:129779. View Source
• [2] GlpBio. PROTAC BET Degrader-12 (GC73819) Product Page: degrades BRD3 and BRD4. View Source

Anti-Proliferative Activity in KBM7 Cells

PROTAC BET Degrader-12 inhibits KBM7 cell viability with a DC50 of 305.2 nM . While this potency is substantially lower than that reported for ARV-771 and dBET6 in analogous viability assays—ARV-771 and dBET6 demonstrate sub-micromolar to low nanomolar potency in KBM7 cells in dose-resolved viability experiments [1][2]—the value of the compound lies not in absolute potency but in its distinct mechanism of action. The 305.2 nM DC50 establishes a definitive activity benchmark that enables researchers to distinguish DCAF11-dependent pharmacology from VHL- or cereblon-dependent pharmacology in isogenic or comparative cellular experiments.

KBM7 Anti-Proliferative DC50

Cross-study comparable

305.2 nM

Defines activity benchmark for DCAF11-dependent pharmacology

Lower potency than pan-BET comparators; mechanistic origin distinct

Evidence Dimension	Anti-proliferative activity in KBM7 leukemia cells
Target Compound Data	DC50 = 305.2 nM (KBM7 cell viability)
Comparator Or Baseline	ARV-771 and dBET6: sub-micromolar to low nanomolar potency in KBM7 viability assays [1][2]
Quantified Difference	PROTAC BET Degrader-12 is approximately 10- to 100-fold less potent than ARV-771/dBET6 in KBM7 viability; however, mechanistic origin is distinct (DCAF11 vs. VHL/cereblon)
Conditions	KBM7 cell viability assay; specific treatment duration and assay format as per cited references

Why This Matters

The measurable but modest DC50 provides a useful dynamic range for dose-response experiments studying DCAF11-dependent pharmacology, allowing researchers to observe both on-target degradation and potential off-target effects across a tractable concentration window that ultra-potent degraders may not provide.

• [1] Extended Data Figure 1. Dose-resolved normalized viability after 3 d treatment (dBET6 or ARV-771) in KBM7, MV4;11 and MOLM-13 cells. View Source
• [2] Nature Extended Data Fig. 1: Quantitative and Qualitative Differences in Degrader Resistance. Dose-resolved viability of KBM7 cells with dBET6 or ARV-771. View Source

Covalent Warhead Dependency for Degradation

The cyanoacrylamide moiety in PROTAC BET Degrader-12 is essential for time- and dose-dependent BET-protein degradation [1]. In the primary study, removal or modification of the cyanoacrylamide warhead abolished efficient degradation, demonstrating that covalent engagement of DCAF11 is a prerequisite for the compound's activity [1][2]. This contrasts with non-covalent PROTACs such as MZ1, ARV-771, and dBET6, which achieve degradation through reversible ternary complex formation without covalent bond formation to the E3 ligase [3]. The covalent mechanism may confer distinct pharmacological properties including potential sustained target engagement after compound washout and unique resistance profiles.

Covalent Warhead Dependency

Class-level inference

Cyanoacrylamide removal abolishes degradation activity

Confirms covalent engagement requirement for effective degradation

Structure-activity relationship from primary reference

Evidence Dimension	Requirement of covalent warhead for degradation activity
Target Compound Data	Cyanoacrylamide warhead required for efficient degradation; removal abolishes activity [1]
Comparator Or Baseline	MZ1, ARV-771, dBET6: non-covalent, reversible ternary complex formation with respective E3 ligases [3]
Quantified Difference	Qualitative: covalent (irreversible target engagement) vs. non-covalent (reversible equilibrium-driven) mechanism
Conditions	Cellular degradation assays as described in Tin et al. 2024

Why This Matters

For drug discovery programs exploring covalent PROTAC strategies or seeking to understand covalent vs. non-covalent degradation pharmacology, PROTAC BET Degrader-12 serves as a well-characterized covalent probe with defined structure-activity relationships.

• [1] Tin G, Cigler M, Hinterndorfer M, Dong KD, Imrichova H, Gygi SP, Winter GE. Discovery of a DCAF11-dependent cyanoacrylamide-containing covalent degrader of BET-proteins. Bioorganic & Medicinal Chemistry Letters. 2024 Jul 15;107:129779. View Source
• [2] ScienceDirect. Discovery of a DCAF11-dependent cyanoacrylamide-containing covalent degrader of BET-proteins. Highlights. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. ARV-771 Ligand Page: VHL-mediated degradation mechanism. View Source

PROTAC BET Degrader-12 Research Use Cases

DCAF11 E3 Ligase Functional Studies

For academic and pharmaceutical laboratories studying DCAF11 as an emerging E3 ligase for targeted protein degradation, PROTAC BET Degrader-12 is the only commercially available covalent probe with confirmed DCAF11-dependent degradation activity, validated by CRISPR screen and Cys-mutant rescue experiments [1][2]. The compound enables dose-response studies in DCAF11-wild-type versus DCAF11-knockout or mutant cell lines to dissect DCAF11-specific pharmacology.

BRD2-Sparing BET Degradation Studies

Researchers seeking to deconvolute the individual contributions of BRD2, BRD3, and BRD4 to biological phenotypes can employ PROTAC BET Degrader-12 as a BRD3/BRD4-selective degrader that spares BRD2 [1][3]. This is in contrast to pan-BET degraders such as ARV-771 and dBET6, which degrade all three BET family members, and enables cleaner interpretation of BRD2-specific functions.

SAR Studies of Covalent PROTAC Warheads

The cyanoacrylamide warhead of PROTAC BET Degrader-12 provides a defined chemical scaffold for medicinal chemistry optimization of covalent DCAF11 recruiters [1]. The established dependency of degradation activity on the cyanoacrylamide moiety [2] makes the compound an ideal reference standard for evaluating novel covalent warhead chemistries in PROTAC design.

Resistance Mechanisms: Covalent vs Non-Covalent Degraders

Given its distinct covalent mechanism, PROTAC BET Degrader-12 can be used alongside non-covalent BET degraders (MZ1, ARV-771, dBET6) in acquired resistance screens to identify mechanism-specific resistance mutations. The differential E3 ligase dependency (DCAF11 versus VHL or cereblon) provides orthogonal validation of resistance pathways [1].

Application

Selection Property

Validation Focus

DCAF11 E3 ligase functional studies

Covalent DCAF11-dependent degrader probe

CRISPR-rescue and Cys-mutant rescue confirmation

BRD2-sparing BET degradation research

BRD3/BRD4-selective degradation profile

BRD2 protein level monitoring vs pan-BET controls

Covalent PROTAC SAR studies

Cyanoacrylamide warhead reference scaffold

Degradation activity comparison with warhead analogs

Resistance mechanism screening

Covalent vs non-covalent degrader pair

DCAF11-dependent resistance pathway orthogonal validation

• [1] Tin G, Cigler M, Hinterndorfer M, Dong KD, Imrichova H, Gygi SP, Winter GE. Discovery of a DCAF11-dependent cyanoacrylamide-containing covalent degrader of BET-proteins. Bioorganic & Medicinal Chemistry Letters. 2024 Jul 15;107:129779. View Source
• [2] ScienceDirect. Discovery of a DCAF11-dependent cyanoacrylamide-containing covalent degrader of BET-proteins. Highlights: cyanoacrylamide moiety required for efficient degradation. View Source
• [3] GlpBio. PROTAC BET Degrader-12 (GC73819) Product Page: degrades BRD3 and BRD4, BRD2 not mentioned. View Source